Aristolochic acids (AA) and their derivatives are a group of naturally occurring compounds primarily found in the Aristolochia genus of plants. These substances have gained significant attention due to their nephrotoxic, hepatotoxic, and carcinogenic properties. The primary representatives include aristolochic acid I (AA-I) and II (AA-II), which are known for causing renal tubular cell damage leading to chronic interstitial nephritis, often progressing to end-stage kidney disease. Exposure to these compounds can also result in liver toxicity and has been linked to bladder cancer. The derivatives of arristolochic acids exhibit similar toxicological profiles but may vary in their degree of potency and mechanism of action. They are classified as environmental hazards due to their persistence in the environment and potential for bioaccumulation. In the pharmaceutical industry, rigorous testing is conducted to ensure that products do not contain these harmful compounds or derivatives. Given their serious health implications, strict regulatory measures have been implemented globally to ban the use of plants containing arristolochic acids in herbal remedies and dietary supplements.